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Compound of Interest

Compound Name: 1-Tetradecanol-d29

Cat. No.: B1626932 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the certificate of analysis and

specifications for the deuterated long-chain fatty alcohol, 1-Tetradecanol-d29. This document

is intended to serve as a detailed resource for researchers, scientists, and professionals in

drug development who utilize isotopically labeled compounds as internal standards for

quantitative analysis.

Introduction
1-Tetradecanol-d29 is the deuterium-labeled analog of 1-Tetradecanol, also known as myristyl

alcohol. Due to its chemical and physical similarity to the unlabeled compound, 1-
Tetradecanol-d29 is an ideal internal standard for mass spectrometry (MS) and nuclear

magnetic resonance (NMR) based quantitative studies. Its use allows for the correction of

variability during sample preparation and analysis, leading to more accurate and precise

measurements. This guide outlines the typical quality specifications and analytical

methodologies used to certify this important research chemical.

Certificate of Analysis: Representative Data
The following tables summarize the typical specifications and representative analytical data for

a batch of high-purity 1-Tetradecanol-d29.

Table 1: General Properties and Specifications
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Property Specification Representative Value

Chemical Formula C₁₄HD₂₉O C₁₄HD₂₉O

Molecular Weight 243.57 g/mol 243.57 g/mol

CAS Number 284474-78-8 284474-78-8

Appearance White Solid Conforms

Solubility
Soluble in Diethyl Ether,

Slightly Soluble in Ethanol
Conforms

Melting Point 38-40 °C 39.1 °C

Table 2: Quality Control Specifications

Analysis Specification
Representative
Value

Method

Chemical Purity ≥ 99.0% 99.6% GC-MS

Isotopic Enrichment

(D)
≥ 98.0 atom % D 98.7 atom % D Mass Spectrometry

Deuterium

Incorporation
Conforms to structure Conforms ¹H-NMR, ¹³C-NMR

Experimental Protocols
Detailed methodologies for the key analytical techniques used to determine the quality of 1-
Tetradecanol-d29 are provided below.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Chemical Purity
This method is employed to determine the chemical purity of 1-Tetradecanol-d29 by

separating it from any non-deuterated or other impurities.

Instrumentation: A standard gas chromatograph coupled with a mass spectrometer detector.
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Sample Preparation:

Accurately weigh approximately 1 mg of 1-Tetradecanol-d29 and dissolve it in 1 mL of a

suitable solvent such as hexane or ethyl acetate.

Vortex the solution to ensure complete dissolution.

GC Conditions:

Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film

thickness).

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Injector Temperature: 250 °C.

Oven Temperature Program:

Initial temperature: 100 °C, hold for 2 minutes.

Ramp: Increase to 280 °C at a rate of 10 °C/min.

Final hold: Hold at 280 °C for 10 minutes.

Injection Volume: 1 µL.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 400.

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Data Analysis: The chemical purity is determined by calculating the peak area percentage of

1-Tetradecanol-d29 relative to the total peak area of all components in the chromatogram.
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Mass Spectrometry (MS) for Isotopic Enrichment
High-resolution mass spectrometry is used to determine the isotopic enrichment of deuterium in

1-Tetradecanol-d29.

Instrumentation: A high-resolution mass spectrometer (e.g., Orbitrap or TOF).

Sample Preparation: The sample solution prepared for GC-MS analysis can be used, or a

new solution can be prepared by dissolving a small amount of the compound in a suitable

solvent for direct infusion.

MS Conditions:

Ionization Mode: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical

Ionization (APCI).

Mass Analyzer Mode: High-resolution full scan.

Data Acquisition: Acquire data in the mass range that includes the molecular ion of 1-
Tetradecanol-d29 and its isotopologues.

Data Analysis:

Identify the monoisotopic mass of the fully deuterated species and the masses of the

isotopologues containing fewer deuterium atoms.

Measure the relative intensities of the peaks corresponding to the different isotopologues.

Calculate the isotopic enrichment by determining the percentage of the fully deuterated

species relative to the sum of all observed isotopologues.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation and Isotopic Purity
¹H-NMR and ¹³C-NMR are used to confirm the structure of the molecule and to provide an

orthogonal assessment of isotopic purity.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).
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Sample Preparation:

Dissolve 5-10 mg of 1-Tetradecanol-d29 in a deuterated solvent (e.g., Chloroform-d,

CDCl₃) that does not have signals overlapping with the analyte.

Transfer the solution to an NMR tube.

¹H-NMR Spectroscopy:

Pulse Program: Standard single-pulse experiment.

Data Acquisition: Acquire a sufficient number of scans to achieve a good signal-to-noise

ratio.

Analysis: The absence or significant reduction of proton signals at positions expected for

1-Tetradecanol confirms a high degree of deuteration. The presence of any residual proton

signals can be integrated to estimate the level of isotopic purity.

¹³C-NMR Spectroscopy:

Pulse Program: Proton-decoupled ¹³C experiment.

Data Acquisition: Acquire a sufficient number of scans.

Analysis: The carbon spectrum will show signals for the 14 carbon atoms. The coupling

patterns of these signals can provide information about the adjacent deuterium atoms,

further confirming the deuteration pattern.

Visualizations
The following diagrams illustrate the logical workflow and the analytical process for the quality

control of 1-Tetradecanol-d29.
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Sample Reception & Preparation

Analytical Testing Data Analysis & Reporting

1-Tetradecanol-d29 Batch Solution Preparation

GC-MS Analysis

HR-MS Analysis

NMR Analysis

Chemical Purity
(≥ 99.0%)
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Structural Confirmation

Certificate of Analysis
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Caption: Quality Control Workflow for 1-Tetradecanol-d29.
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Start: Sample Injection

Separation on GC Column

Electron Ionization (70 eV)

Mass Detection (m/z 40-400)

Generate Total Ion Chromatogram

Peak Integration & Purity Calculation

End: Report Chemical Purity
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Caption: GC-MS Experimental Workflow for Purity Analysis.
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Start: Sample Infusion
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Caption: Mass Spectrometry Workflow for Isotopic Enrichment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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